Cas no 10134-95-9 (1-benzothiophene-4-carboxylic acid)
1-Benzothiophene-4-carboxylic acid is a heterocyclic aromatic compound featuring a benzothiophene core with a carboxylic acid functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its reactivity allows for further derivatization, enabling the development of biologically active compounds with potential therapeutic applications.
10134-95-9 structure
Product Name:1-benzothiophene-4-carboxylic acid
CAS No:10134-95-9
MF:C9H6O2S
MW:178.207741260529
MDL:MFCD01929340
CID:118382
PubChem ID:1051638
Update Time:2025-06-19
1-benzothiophene-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-4-carboxylic acid
- 1-benzothiophene-4-carboxylic acid
- 1-BENZOTHIOPHENE-7-CARBOXYLIC ACID?
- Benzothiophene-4-carboxylicacid
- 4-Benzothiophenecarboxylic acid
- 4-Carboxy-benzo<b>thiophen
- benzo<b>thiophen-4-carboxic acid
- Fs002050
- AKOS BC-0215
- BENZO[B]THIOPHENE-7-CARBOXYLIC ACID
- Benzothiophene-4-carboxylic Acid
- REVHWEJAHDLSTJ-UHFFFAOYSA-N
- Benzo[b]thiophene-4-carboxylicacid
- FCH832562
- RB3274
- AX8115920
- AB0037811
- Y5142
- ST24030120
- 501B174
- FT-0696408
- CS-W022577
- SY047346
- DS-2214
- SCHEMBL2083799
- FS-3609
- Z1198159167
- AKOS000282503
- AMY40983
- MFCD01929340
- DTXSID90359993
- 10134-95-9
- EN300-223275
- DB-008924
- AN-278/13643035
-
- MDL： MFCD01929340
- Inchi： 1S/C9H6O2S/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5H,(H,10,11)
- InChI Key： REVHWEJAHDLSTJ-UHFFFAOYSA-N
- SMILES： S1C=CC2C(C(=O)O)=CC=CC1=2
Computed Properties
- Exact Mass: 178.00900
- Monoisotopic Mass: 178.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 2.5
Experimental Properties
- Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 188-189 ºC
- Solubility: Very slightly soluble (0.68 g/l) (25 º C),
- PSA: 65.54000
- LogP: 2.59950
1-benzothiophene-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Store in freezer, under -20°C
1-benzothiophene-4-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-benzothiophene-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162170-100mg |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 95%+ | 100mg |
$53 | 2021-06-16 | |
| Chemenu | CM162170-250mg |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 95%+ | 250mg |
$88 | 2021-06-16 | |
| Chemenu | CM162170-1g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 95%+ | 1g |
$222 | 2021-06-16 | |
| Chemenu | CM162170-5g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 95%+ | 5g |
$887 | 2021-06-16 | |
| Chemenu | CM162170-10g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 95%+ | 10g |
$1524 | 2021-06-16 | |
| Ambeed | A181596-1g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 98% | 1g |
$103.0 | 2025-02-25 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD115920-250mg |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 98% | 250mg |
￥372.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD115920-1g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 98% | 1g |
￥948.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD115920-5g |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 98% | 5g |
￥3800.0 | 2022-03-01 | |
| Apollo Scientific | OR400932-250mg |
Benzo[b]thiophene-4-carboxylic acid |
10134-95-9 | 98% | 250mg |
£70.00 | 2023-09-01 |
1-benzothiophene-4-carboxylic acid Related Literature
-
Máté Erdélyi,Miranda Varedian,Christian Sk?ld,Ida B. Niklasson,Johanna Nurbo,?sa Persson,Jonas Bergquist,Adolf Gogoll Org. Biomol. Chem. 2008 6 4356
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